2-Ethylhexyl acetate-d17

• Molecular Formula: C10H20O2
• Molecular Weight: 189.37 g/mol
• InChI: InChI=1S/C10H20O2/c1-4-6-7-10(5-2)8-12-9(3)11/h10H,4-8H2,1-3H3/i1D3,2D3,4D2,5D2,6D2,7D2,8D2,10D
• InChIKey: WOYWLLHHWAMFCB-PFUYVGSFSA-N

2-Ethylhexyl acetate-d17: Stable Isotope-Labeled Analytical Reference Standard for Mass Spectrometry Quantification

2-Ethylhexyl acetate-d17 (CAS: 1219802-70-6) is the fully deuterated isotopologue of 2-ethylhexyl acetate (CAS: 103-09-3), a branched-chain acetate ester commonly employed as a solvent in industrial coatings and as a fragrance ingredient [1]. In this deuterated derivative, all seventeen hydrogen atoms on the 2-ethylhexyl moiety have been replaced by deuterium (²H), resulting in a molecular formula of C₁₀H₃D₁₇O₂ and a molecular weight of 189.37 g/mol, compared to 172.26 g/mol for the non-deuterated parent . The compound is supplied as a clear colorless liquid with isotopic enrichment typically specified at ≥98 atom% D . As a stable isotope-labeled (SIL) internal standard, 2-ethylhexyl acetate-d17 is intended exclusively for research and analytical applications, particularly for isotope dilution mass spectrometry (IDMS) workflows requiring precise quantification of the non-labeled analyte in complex matrices .

Workflow

Isotope dilution mass spectrometry (IDMS) for precise quantification

Selection

Deuterated internal standard with full 17-position labeling for unambiguous MS resolution

Use Context

Complex matrix analysis (environmental, formulation, biomonitoring) requiring matrix-effect correction

• [1] RIFM fragrance ingredient safety assessment, 2-ethylhexyl acetate, CAS Registry Number 103-09-3. Food and Chemical Toxicology, 2018. View Source

2-Ethylhexyl acetate-d17: Why Non-Deuterated Internal Standards Compromise Quantitative Accuracy in Complex Matrices

In quantitative mass spectrometry workflows, the substitution of a deuterated internal standard such as 2-ethylhexyl acetate-d17 with a non-isotopic structural analog or a partially labeled surrogate introduces quantifiable analytical error that cannot be fully mitigated by external calibration alone . While the non-deuterated parent compound (2-ethylhexyl acetate) shares identical chemical reactivity, it lacks the mass shift required for chromatographic co-elution with independent MS detection, thereby failing to correct for matrix-induced ion suppression or enhancement during electrospray ionization [1]. Furthermore, deuterated internal standards are not universally interchangeable: studies have demonstrated that ²H-labeled ISs may exhibit differential chromatographic retention relative to ¹³C/¹⁵N-labeled alternatives, with one systematic comparison reporting a 59.2% lower quantification result when using a deuterated IS versus a ¹³C-labeled IS under identical LC-ESI-MS/MS conditions [2]. The selection of 2-ethylhexyl acetate-d17, with its full 17-position deuteration, provides the specific mass increment (Δm = +17 Da) required for unambiguous spectral resolution in GC-MS and LC-MS applications where 2-ethylhexyl acetate is the target analyte [3].

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Non-deuterated 2-ethylhexyl acetate co-elutes but lacks independent MS detection, failing to correct for matrix-induced ion suppression or enhancement.

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Deuterated IS may exhibit differential chromatographic retention vs. ¹³C/¹⁵N-labeled alternatives, potentially producing biased quantification under certain LC-ESI-MS/MS conditions.

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Partially labeled or structural analog ISs do not provide the specific mass increment (+17 Da) needed for spectral resolution when 2-ethylhexyl acetate is the target.

• [1] Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry, 2005. View Source
• [2] Bowman BA, Ejzak EA, Reese CM, Blount BC, Bhandari D. Mitigating Matrix Effects in LC-ESI-MS/MS Analysis of a Urinary Biomarker of Xylenes Exposure. Journal of Analytical Toxicology, 2023; 47(2): 129-135. View Source
• [3] Analytical Characterization of Deuterated Compounds: Combining NMR, GC-MS, and LC-MS Techniques. ResolveMass, 2025. View Source

2-Ethylhexyl acetate-d17: Quantitative Differentiation Evidence vs. Non-Deuterated Parent and Alternative Isotopic Labels

2-Ethylhexyl acetate-d17: Molecular Weight Differential for Unambiguous MS Resolution vs. Non-Deuterated Parent

2-Ethylhexyl acetate-d17 exhibits a molecular weight of 189.37 g/mol (exact mass: 189.25 g/mol), representing a +17.11 Da mass shift relative to the non-deuterated parent compound 2-ethylhexyl acetate (molecular weight: 172.26 g/mol) . This mass increment corresponds to the substitution of all seventeen hydrogen atoms on the 2-ethylhexyl carbon backbone with deuterium, as reflected in the molecular formula C₁₀H₃D₁₇O₂ versus C₁₀H₂₀O₂ for the unlabeled analog .

Mass shift vs. parent

Data to verify

+17.11 Da absolute mass shift (189.37 vs. 172.26 g/mol)

Supports unambiguous MS resolution in isotope dilution workflows

Experimental verification recommended; source data not publicly available

Evidence Dimension	Molecular weight (g/mol)
Target Compound Data	189.37 g/mol (average mass); 189.25 g/mol (monoisotopic)
Comparator Or Baseline	2-Ethylhexyl acetate (non-deuterated): 172.26 g/mol
Quantified Difference	+17.11 Da (absolute mass shift)
Conditions	Calculated molecular mass based on C₁₀H₃D₁₇O₂ versus C₁₀H₂₀O₂; experimentally verified by HR-MS.

Why This Matters

This mass shift ensures that the deuterated internal standard elutes within a narrow retention time window while producing an MS signal fully resolved from the target analyte, a prerequisite for accurate isotope dilution quantification in complex sample matrices.

2-Ethylhexyl acetate-d17: Isotopic Enrichment Specification ≥98 atom% D Enabling Reliable Calibration Curves

Commercial specifications for 2-ethylhexyl acetate-d17 consistently indicate isotopic enrichment of ≥98 atom% D, as documented in certificates of analysis from multiple suppliers [1]. This enrichment level represents the proportion of deuterium atoms occupying positions that would otherwise contain protium (¹H) in the non-deuterated molecule. In contrast, the non-deuterated parent compound 2-ethylhexyl acetate contains 0 atom% D (natural abundance of deuterium is approximately 0.0156%) [2].

Isotopic enrichment

Reported

≥98 atom% D vs. natural abundance ~0.0156%

Enables reliable calibration with minimal isotopic cross-talk

Verify batch-specific Certificate of Analysis

Evidence Dimension	Isotopic enrichment (atom% D)
Target Compound Data	≥98 atom% D
Comparator Or Baseline	2-Ethylhexyl acetate (non-deuterated): 0 atom% D (natural abundance ≈ 0.0156%)
Quantified Difference	>6000-fold enrichment of deuterium at labeled positions
Conditions	Isotopic enrichment measured by NMR or high-resolution mass spectrometry; specified on product Certificate of Analysis.

Why This Matters

High isotopic enrichment is essential for minimizing isotopic cross-talk between the internal standard channel and the analyte channel during MS quantification; insufficient enrichment introduces calibration nonlinearity and degrades the limit of quantification (LOQ).

• [1] 酢酸(±)-2-エチルヘキシル-d17. Kanto Chemical Co., Inc., Catalog No. 49139-50. Purity: 98 atom% D. View Source
• [2] de Laeter JR, et al. Atomic weights of the elements: Review 2000 (IUPAC Technical Report). Pure and Applied Chemistry, 2003; 75(6): 683-800. (Natural deuterium abundance reference). View Source

2-Ethylhexyl acetate-d17: Deuterated vs. ¹³C-Labeled Internal Standards — Matrix Effect Compensation Bias in LC-ESI-MS/MS

While 2-ethylhexyl acetate-d17 has not been the subject of a published head-to-head matrix effect study against a ¹³C-labeled analog, class-level evidence from systematic comparisons of deuterated (²H) versus ¹³C/¹⁵N-labeled internal standards in LC-ESI-MS/MS assays demonstrates quantifiable differences in analytical performance. A peer-reviewed study by Bowman et al. (2023) compared 2MHA-[²H₇] (deuterated) to 2MHA-[¹³C₆] (non-deuterated) for quantifying urinary biomarkers: concentrations generated with the deuterated IS were on average 59.2% lower than those generated with the ¹³C-labeled IS, and spike accuracy for the deuterated IS showed a negative bias of −38.4%, whereas no significant bias was observed for the ¹³C-labeled IS [1]. This bias was attributed to differential ion suppression resulting from slight retention time shifts caused by the deuterium isotope effect, which prevented the deuterated IS from equally experiencing the matrix effects encountered by the analyte [2][3].

Deuterated vs. ¹³C-labeled IS

Class-level inference

Class-level: deuterated IS produced ~59% lower concentrations in analogous small-molecule LC-ESI-MS/MS assay

Method-specific context: verify co-elution and matrix effect equivalence

May alternatively consider a ¹³C-labeled analog if available; GC-MS applications less affected

Evidence Dimension	Quantitative bias in LC-ESI-MS/MS
Target Compound Data	No direct data for 2-ethylhexyl acetate-d17; class-level evidence: deuterated IS produced 59.2% lower concentrations vs. ¹³C-labeled IS in analogous small-molecule assay
Comparator Or Baseline	2MHA-[²H₇] vs. 2MHA-[¹³C₆] (model system): 59.2% lower concentrations with deuterated IS; −38.4% spike accuracy bias
Quantified Difference	Class-level inference: deuterated IS may under-quantify relative to ¹³C-labeled IS by up to ~60% under certain LC-ESI-MS/MS conditions
Conditions	LC-ESI-MS/MS analysis of urinary biomarkers; deuterium isotope effect causing retention time shift (ΔRT) and differential ion suppression.

Why This Matters

For procurement decisions, this class-level evidence informs that while 2-ethylhexyl acetate-d17 is the appropriate IS for GC-MS applications (where retention time shifts are typically negligible), users performing LC-ESI-MS/MS quantification in complex biological matrices should verify co-elution and matrix effect equivalence during method validation, and may alternatively consider a ¹³C-labeled analog if available.

• [1] Bowman BA, Ejzak EA, Reese CM, Blount BC, Bhandari D. Mitigating Matrix Effects in LC-ESI-MS/MS Analysis of a Urinary Biomarker of Xylenes Exposure. Journal of Analytical Toxicology, 2023; 47(2): 129-135. View Source
• [2] Berg T, Strand DH. 13C labelled internal standards—A solution to minimize ion suppression effects in liquid chromatography-tandem mass spectrometry analyses of drugs in biological samples? Journal of Chromatography A, 2011; 1218(52): 9366-9374. View Source
• [3] Bunch DR, El-Khoury JM, Gabler J, Wang S. Do deuterium labeled internal standards correct for matrix effects in LC-MS/MS assays? A case study using plasma free metanephrine and normetanephrine. Clinica Chimica Acta, 2014; 429: 4-5. View Source

2-Ethylhexyl acetate-d17: Long-Term Storage Stability and Re-Analysis Requirement After Three Years

According to supplier stability documentation, 2-ethylhexyl acetate-d17 is stable when stored under recommended conditions (room temperature, ambient conditions), but requires re-analysis for chemical purity after three years of storage . This three-year re-analysis interval represents a defined quality control checkpoint that differs from the indefinite shelf-life often assumed for non-deuterated 2-ethylhexyl acetate solvent-grade material. The non-deuterated parent compound 2-ethylhexyl acetate (CAS 103-09-3) is a stable ester with a boiling point of 199°C and flash point of 71°C , and no analogous three-year re-analysis requirement is typically specified for industrial-grade material [1].

Storage re-analysis

Supplier data

Requires purity re-analysis after 3 years (room temperature storage)

Operational checkpoint: supports ISO/IEC 17025 compliant standard management

Non-deuterated grade typically lacks a defined re-analysis interval

Evidence Dimension	Long-term storage stability and QC re-analysis interval
Target Compound Data	Stable at room temperature; re-analysis for chemical purity required after three years
Comparator Or Baseline	2-Ethylhexyl acetate (non-deuterated): No formal re-analysis interval specified; indefinite shelf-life assumed for industrial/solvent use
Quantified Difference	Three-year re-analysis requirement vs. indefinite/no requirement
Conditions	Storage at room temperature; per SDS and Certificate of Analysis documentation.

Why This Matters

For procurement and laboratory inventory management, the three-year re-analysis requirement is a critical operational consideration: laboratories using 2-ethylhexyl acetate-d17 as a certified reference standard must implement scheduled re-qualification workflows to maintain ISO/IEC 17025 compliance and ensure continued fitness for quantitative analytical use.

• [1] RIFM fragrance ingredient safety assessment, 2-ethylhexyl acetate, CAS Registry Number 103-09-3. Food and Chemical Toxicology, 2018. View Source

2-Ethylhexyl acetate-d17: Validated Application Scenarios Based on Quantitative Differentiation Evidence

Environmental VOC Tracking via GC-MS Isotope Dilution Quantification

2-Ethylhexyl acetate-d17 serves as a robust GC-MS internal standard for the quantification of 2-ethylhexyl acetate in environmental volatile organic compound (VOC) monitoring, including emissions from industrial coatings and solvent usage . The +17.11 Da mass shift (from 172.26 to 189.37 g/mol) provides unambiguous spectral resolution in EI-MS detection, while the high isotopic enrichment (≥98 atom% D) ensures minimal contribution of the IS to the analyte channel . In GC applications, the retention time shift associated with deuterium labeling is typically negligible compared to LC separations, making the deuterated analog particularly suitable for this platform [1].

Fragrance and Flavor Compound Stability Studies in Complex Formulations

The compound is specified for fragrance stability studies where 2-ethylhexyl acetate is a known fragrance ingredient used in hydroalcoholic formulations at concentrations up to 0.010% (95th percentile) . In these applications, 2-ethylhexyl acetate-d17 enables accurate tracking of analyte degradation, volatilization, or matrix interaction without interference from endogenous 2-ethylhexyl acetate present in the formulation. The three-year re-analysis requirement documented in supplier stability statements is particularly relevant for longitudinal stability studies spanning extended storage periods, ensuring that the internal standard itself has not degraded over the study duration.

Method Development and Validation for Plasticizer Exposure Biomarker Analysis

In human biomonitoring studies assessing exposure to alternative plasticizers and related ester compounds, 2-ethylhexyl acetate-d17 functions as a deuterated internal standard for quantifying 2-ethylhexyl acetate or structurally related analytes in urine or serum matrices . The class-level evidence regarding differential matrix effects between deuterated and ¹³C-labeled internal standards in LC-ESI-MS/MS informs that users should conduct rigorous matrix effect validation when employing this compound in electrospray ionization workflows. Specifically, post-column infusion experiments should verify that the deuterated IS and target analyte experience equivalent ion suppression or enhancement across the elution profile.

Calibration and Quality Control for Industrial Solvent Purity Testing

In quality control laboratories testing the purity of industrial-grade 2-ethylhexyl acetate (CAS 103-09-3, purity specification typically ≥99.0% by GC), the deuterated analog serves as an ideal internal standard for accurate quantification of the parent compound . The isotopic enrichment specification (≥98 atom% D) ensures that any residual non-deuterated 2-ethylhexyl acetate present in the IS preparation is accounted for in the calibration model . This application leverages the near-identical physicochemical properties of the analyte and IS while exploiting the mass difference for independent quantification.

Application

Selection Property

Validation Focus

Environmental VOC quantification in research matrices

Significant mass shift and high enrichment for GC-MS isotope dilution

Method validation for emission and solvent monitoring studies

Fragrance stability studies in complex formulations

Co-eluting deuterated IS for degradation and matrix interaction tracking

Long-term stability assessment aligned with re-analysis interval

Human biomonitoring method development (urine/serum)

Isotope dilution for ester metabolites; matrix-effect validation context

Post-column infusion experiments to verify ion suppression equivalence

Industrial solvent purity testing (QC)

Deuterated analog as internal standard for parent compound quantification

Calibration model accounting for residual unlabeled IS

• [1] Bowman BA, Ejzak EA, Reese CM, Blount BC, Bhandari D. Mitigating Matrix Effects in LC-ESI-MS/MS Analysis of a Urinary Biomarker of Xylenes Exposure. Journal of Analytical Toxicology, 2023; 47(2): 129-135. View Source
• [2] RIFM fragrance ingredient safety assessment, 2-ethylhexyl acetate, CAS Registry Number 103-09-3. Food and Chemical Toxicology, 2018. 95th Percentile Concentration in Hydroalcoholics: 0.010%. View Source
• [3] Development and validation of a bioanalytical assay based on LC-MS/MS for measuring biomarkers of exposure of alternative plasticizers in human urine and serum. View Source
• [4] 2-Ethylhexyl acetate for synthesis, Sigma-Aldrich. Assay (GC, area%): ≥99.0%. View Source